(5-(4-Chlorophenyl)-1,2,4-oxadiazol-3-yl)methanamine hydrochloride

Specification

• CAS No.: 1179370-94-5
• Molecular Formula: C9H9Cl2N3O
• Molecular Weight: 246.09 g/mol
• IUPAC Name: [5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanamine;hydrochloride
• Standard InChI: InChI=1S/C9H8ClN3O.ClH/c10-7-3-1-6(2-4-7)9-12-8(5-11)13-14-9;/h1-4H,5,11H2;1H
• Standard InChI Key: XIBOMGJWOFGKBI-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=NC(=NO2)CN)Cl.Cl
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=NO2)CN)Cl.Cl

Introduction

(5-(4-Chlorophenyl)-1,2,4-oxadiazol-3-yl)methanamine hydrochloride is a derivative of the parent compound (5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl)methanamine. The hydrochloride form typically enhances solubility and stability, making it more suitable for various applications. This compound belongs to the oxadiazole class, which is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Synthesis and Preparation

The synthesis of (5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl)methanamine typically involves the reaction of appropriate oxadiazole precursors with aminomethylation reagents. The hydrochloride salt can be prepared by treating the free base with hydrochloric acid in a suitable solvent.

Biological Activities

While specific biological activity data for (5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl)methanamine hydrochloride may be limited, compounds within the oxadiazole class have shown promise in various therapeutic areas:

• Antimicrobial Activity: Oxadiazoles are known for their antimicrobial properties, which could be attributed to their ability to disrupt microbial cell membranes or interfere with essential enzymes.

• Anti-inflammatory Activity: Some oxadiazole derivatives have demonstrated anti-inflammatory effects, potentially through the inhibition of inflammatory mediators.

• Anticancer Activity: Research has explored oxadiazoles as anticancer agents due to their ability to interact with biological targets involved in cancer progression.

Research Findings